Cas no 85165-49-7 (Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-)

• Product Name: Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
• CAS No: 85165-49-7
• MF: C₁₁H₂₀OS
• MW: 200.340902328491
• CID: 726909
• Update Time: 2024-01-31

Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
• 5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
• 5-methyl-2-[1-methyl-1-(methylthio)ethyl]cyclohexan-1-one
• 5-Methyl-2-[1-methyl-1-(methylthio)ethyl]cyclohexanone
• 8-(Methylthio)-p-menthane-3-one
• Einecs 285-906-6
• Cyclohexanone, 5-methyl-2-[1-methyl-1-(methylthio)ethyl]-

• Inchi： 1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3
• InChI Key： HJFSNLWDUINFTB-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)CCC1C(C)(SC)C

Computed Properties

• Exact Mass: 200.123486
• Monoisotopic Mass: 200.123486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 0.986
• Boiling Point: 283.7°C at 760 mmHg
• Flash Point: 125.8°C
• Refractive Index: 1.489

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids